Cas no 380584-27-0 (2-(3-Chloro-4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-amine)

• Product Name: 2-(3-Chloro-4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-amine
• CAS No: 380584-27-0
• MF: C₁₃H₁₁ClN₄O
• MW: 274.705641031265
• CID: 3077754
• PubChem ID: 741095
• Update Time: 2025-05-19

2-(3-Chloro-4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-4-methoxyphenyl)-2H-benzo[d][1,2,3]triazol-5-amine
• STK023668
• VS-02097
• 2-(3-CHLORO-4-METHOXYPHENYL)-1,2,3-BENZOTRIAZOL-5-AMINE
• Oprea1_156066
• DTXSID801325843
• MLS001211662
• 2-(3-Chloro-4-methoxy-phenyl)-2H-benzotriazol-5-ylamine
• SMR000518908
• 2-(3-chloro-4-methoxyphenyl)benzotriazol-5-amine
• BDBM83947
• 2-(3-chloro-4-methoxyphenyl)-2H-benzotriazol-5-amine
• BBL009517
• 2-(3-chloranyl-4-methoxy-phenyl)benzotriazol-5-amine
• CS-0313547
• 2-(3-chloro-4-methoxy-phenyl)benzotriazol-5-amine
• cid_741095
• CHEMBL1609305
• MFCD02628417
• AKOS000108573
• HMS2821I17
• SCHEMBL15289648
• 2-(3-chloro-4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-amine
• SR-01000483284
• 2-(3-chloro-4-methoxyphenyl)-5-benzotriazolamine
• [2-(3-chloro-4-methoxy-phenyl)benzotriazol-5-yl]amine
• 380584-27-0
• C13H11ClN4O
• ALBB-026900
• 2H-1,2,3-benzotriazol-5-amine, 2-(3-chloro-4-methoxyphenyl)-
• CCG-110857
• SR-01000483284-1
• 2-(3-Chloro-4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-amine

• Inchi： 1S/C13H11ClN4O/c1-19-13-5-3-9(7-10(13)14)18-16-11-4-2-8(15)6-12(11)17-18/h2-7H,15H2,1H3
• InChI Key： OXCYKAHSAZUSBK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1N=C2C=CC(=CC2=N1)N)OC

Computed Properties

• Exact Mass: 274.0621387Da
• Monoisotopic Mass: 274.0621387Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-(3-Chloro-4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-amine

Comprehensive Overview of 2-(3-Chloro-4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-amine (CAS No. 380584-27-0)

2-(3-Chloro-4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-amine (CAS No. 380584-27-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique benzotriazole core and substituted phenyl ring, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of novel therapeutic agents and functional materials.

The molecular structure of 2-(3-Chloro-4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-amine features a chloro-methoxy substitution pattern, which enhances its reactivity and binding affinity in various chemical reactions. This structural motif is often explored in drug discovery due to its ability to interact with biological targets. Recent studies have highlighted its role as a precursor in the synthesis of heterocyclic compounds, which are pivotal in designing antimicrobial and anti-inflammatory agents. The compound's CAS No. 380584-27-0 is frequently searched in academic databases, reflecting its growing relevance in scientific research.

In the context of green chemistry and sustainable development, 2-(3-Chloro-4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-amine has been investigated for its potential in eco-friendly synthesis routes. The integration of catalytic methods and solvent-free reactions has been a key focus, aligning with global trends toward reducing environmental impact. This compound's versatility also extends to material science, where it is used to develop advanced polymers and coatings with enhanced durability and performance.

From an analytical perspective, the characterization of 2-(3-Chloro-4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-amine involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide insights into its molecular conformation and purity, which are critical for ensuring reproducibility in research and industrial applications. The compound's stability under various conditions has also been a subject of study, particularly for its use in long-term storage and transportation.

The demand for high-purity 2-(3-Chloro-4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-amine has surged in recent years, driven by its applications in pharmaceutical intermediates and specialty chemicals. Suppliers and manufacturers are increasingly optimizing their production processes to meet the stringent quality standards required by regulatory agencies. This compound's synthetic pathways and scalability are frequently discussed in patent literature, underscoring its commercial importance.

In summary, 2-(3-Chloro-4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-amine (CAS No. 380584-27-0) represents a multifaceted compound with broad applications across scientific and industrial domains. Its unique structural features, combined with its potential in drug discovery and material innovation, make it a subject of ongoing research and development. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing modern chemistry and technology.